1-{3-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-5-isoxazolyl}-1-ethanone oxime

• IUPAC Name: (NZ)-N-[1-[3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,2-oxazol-5-yl]ethylidene]hydroxylamine
• InChI: InChI=1S/C11H7ClF3N3O2/c1-5(17-19)9-3-8(18-20-9)10-7(12)2-6(4-16-10)11(13,14)15/h2-4,19H,1H3/b17-5-
• InChI Key: WWSMXHGJOHIODG-ZWSORDCHSA-N
• Canonical SMILES: CC(=NO)C1=CC(=NO1)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: C/C(=N/O)/C1=CC(=NO1)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C11H7ClF3N3O2
• Molecular Weight: 305.64 g/mol

Description

“1-{3-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-5-isoxazolyl}-1-ethanone oxime” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

The synthesis of such compounds often involves the use of trifluoromethylpyridines as key structural motifs in active agrochemical and pharmaceutical ingredients. Various methods of synthesizing these types of compounds have been reported.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups including a pyridine ring and an isoxazole ring. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The pyridine ring, for example, can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Agrochemicals and Crop Protection

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Pharmaceuticals

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Veterinary Products

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Chemical Properties and Intermediates

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Functional Materials

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Other Fields

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Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. Given the importance of trifluoromethylpyridines in the agrochemical and pharmaceutical industries, it is likely that there will be continued interest in compounds with similar structures.